Cas no 176520-24-4 (Azido-PEG3-MS)

• Product Name: Azido-PEG3-MS
• CAS No: 176520-24-4
• MF: C₇H₁₅N₃O₅S
• MW: 253.2761
• CID: 4854685
• PubChem ID: 11265269
• Update Time: 2025-05-22

Azido-PEG3-MS Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[2-(2-azidoethoxy)ethoxy]-, methanesulfonate (ester) (9CI) 2-(2-(2-Azidoethoxy)ethoxy)ethyl methanesulfonate
• Azido-PEG3-MS
• 2-(2-(2-Azidoethoxy)ethoxy)ethyl methanesulfonate
• 2-[2-(2-azidoethoxy)ethoxy]ethyl methanesulfonate
• 8-Azido-3,6-dioxaoctyl methanesulphonate
• 2-(2-(2-azido-ethoxy)ethoxy)ethyl methanesulfonate
• 2-(2-(2-azidoethoxyl)ethoxy)ethyl methanesulfonate
• Methanesulfonic acid 8-azido-3,6-dioxaoctane-1-yl ester
• DTXSID201196761
• SCHEMBL13931472
• HY-138343
• DA-61425
• CS-0147943
• AKOS040757014
• ZOOKULHFCBIPIO-UHFFFAOYSA-N
• Ethanol, 2-[2-(2-azidoethoxy)ethoxy]-, 1-methanesulfonate
• 176520-24-4

• Inchi： 1S/C7H15N3O5S/c1-16(11,12)15-7-6-14-5-4-13-3-2-9-10-8/h2-7H2,1H3
• InChI Key： ZOOKULHFCBIPIO-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(=O)(=O)OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N=[N+]=[N-]

Computed Properties

• Exact Mass: 253.07324176g/mol
• Monoisotopic Mass: 253.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on Azido-PEG3-MS

Azido-PEG3-MS: A Comprehensive Overview

The compound with CAS No. 176520-24-4, commonly referred to as Azido-PEG3-MS, has garnered significant attention in the fields of biotechnology and materials science due to its unique properties and versatile applications. Azido-PEG3-MS is a modified polyethylene glycol (PEG) derivative that incorporates an azide group (-N₃) and a maleimide group (MS), making it a valuable tool in click chemistry and bioconjugation reactions. This compound has been extensively studied for its role in drug delivery systems, bioimaging, and the development of advanced materials.

Recent advancements in click chemistry have highlighted the importance of Azido-PEG3-MS as a key reagent for creating stable bioconjugates. The azide group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, while the maleimide group facilitates selective coupling with thiol-containing biomolecules, such as proteins and peptides. This dual functionality makes Azido-PEG3-MS an ideal candidate for constructing multifunctional platforms that combine therapeutic agents with imaging probes, thereby advancing personalized medicine.

In the context of drug delivery systems, Azido-PEG3-MS has been employed to develop stimuli-responsive nanoparticles that release drugs in response to specific environmental cues, such as pH changes or enzymatic activity. These nanoparticles are designed to enhance drug efficacy while minimizing side effects by targeting specific tissues or cells. Recent studies have demonstrated the potential of Azido-PEG3-MS in creating biocompatible and biodegradable nanocarriers that improve drug solubility and pharmacokinetics.

The use of Azido-PEG3-MS in bioimaging applications has also been a focal point of recent research. By incorporating fluorescent or magnetic tags into bioconjugates formed with Azido-PEG3-MS, researchers have developed novel contrast agents for magnetic resonance imaging (MRI) and fluorescence-based imaging techniques. These agents offer improved sensitivity and specificity, enabling earlier diagnosis of diseases such as cancer and neurodegenerative disorders.

Moreover, Azido-PEG3-MS has found applications in the development of advanced materials, including hydrogels and self-healing polymers. The ability to form robust covalent bonds through click chemistry allows for the creation of materials with tailored mechanical properties and responsiveness to external stimuli. Such materials hold promise for use in tissue engineering, regenerative medicine, and soft robotics.

Despite its numerous advantages, the synthesis and characterization of Azido-PEG3-MS require meticulous attention to ensure high purity and functionality. Researchers have developed optimized synthetic protocols that minimize side reactions and maximize yields, ensuring the reliability of this compound for various applications.

In conclusion, Azido-PEG3-MS (CAS No. 176520